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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hepatitis C Virus (HCV) infection is a major global health concern, and understanding the host

immune response to the virus is critical for the development of effective vaccines and

therapeutics. The HCV E1 envelope glycoprotein plays a role in viral entry into host cells.

Specific peptide sequences from this protein, such as HCV Peptide (257-266), are recognized

by the host immune system and are frequently used in immunological studies to characterize T-

cell responses in patients with HCV infection.

These application notes provide detailed protocols for the proper reconstitution, dilution, and

handling of lyophilized HCV Peptide (257-266) for use in various research applications,

particularly in cellular immunology assays.

Peptide Information
The amino acid sequence of HCV Peptide (257-266) can vary slightly depending on the HCV

genotype. Two common sequences are:

QLRRHIDLLV

TIRRHVDLLV[1]

It is crucial to confirm the specific sequence of the peptide provided by the manufacturer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12388717?utm_src=pdf-interest
https://www.benchchem.com/product/b12388717?utm_src=pdf-body
https://www.benchchem.com/product/b12388717?utm_src=pdf-body
https://www.benchchem.com/product/b12388717?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC136695/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
HCV Peptide (257-266) is primarily used as an antigen in a variety of immunological assays to

stimulate and detect HCV-specific T-cell responses. Key applications include:

Enzyme-Linked Immunospot (ELISPOT) Assays: To quantify the frequency of cytokine-

producing T-cells (e.g., IFN-γ) upon stimulation with the peptide.

Cytotoxic T-Lymphocyte (CTL) Assays: To assess the cytolytic activity of HCV-specific CD8+

T-cells.

Intracellular Cytokine Staining (ICS) followed by Flow Cytometry: To identify and phenotype

peptide-specific T-cell populations.

T-cell Proliferation Assays: To measure the proliferative response of T-cells to the peptide.

Data Presentation: Reconstitution and Dilution
Parameters
The following table summarizes recommended concentrations for the reconstitution and

dilution of lyophilized HCV Peptide (257-266) based on common experimental protocols.
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Parameter
Recommended
Solvent/Diluent

Concentration
Range

Notes

Stock Solution

Reconstitution

Dimethyl Sulfoxide

(DMSO)
1 - 40 mg/mL

Start with a high

concentration stock to

minimize the final

percentage of DMSO

in the assay, which

can be toxic to cells.

Intermediate Dilution
RPMI 1640 Medium or

Distilled Water
300 µg/mL - 1 mg/mL

Further dilution of the

DMSO stock in an

aqueous buffer is

recommended before

adding to cell cultures.

Working

Concentration in

Assays

Cell Culture Medium

(e.g., RPMI 1640)
10 - 20 µg/mL

The optimal

concentration should

be determined

empirically for each

specific assay and cell

type.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized HCV Peptide
(257-266) to Create a Stock Solution
Materials:

Lyophilized HCV Peptide (257-266) vial

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture, which can affect peptide stability.

Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Carefully add the required volume of sterile DMSO to the vial to achieve

the desired stock concentration (e.g., for a 1 mg vial to make a 20 mg/mL stock, add 50 µL of

DMSO).

Vortex: Gently vortex the vial for 10-20 seconds to ensure the peptide is completely

dissolved. Visually inspect the solution to confirm there are no particulates.

Aliquot: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This is critical to avoid repeated freeze-thaw cycles which can degrade the peptide.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

Reconstituted HCV Peptide (257-266) stock solution (from Protocol 1)

Sterile cell culture medium (e.g., RPMI 1640 with 10% FBS)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the peptide stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to prepare a 1 mg/mL intermediate

solution from a 20 mg/mL stock, dilute 1:20 (e.g., 5 µL of stock in 95 µL of medium).
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Final Working Solution: Prepare the final working solution by diluting the intermediate

solution or the stock solution directly into the cell culture medium to the desired final

concentration for your assay (e.g., 10-20 µg/mL).

Use Immediately: It is recommended to use the final working solution immediately. Do not

store diluted peptide solutions for extended periods.

Mandatory Visualizations
Experimental Workflow for ELISPOT Assay
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Start: Isolate PBMCs
from blood sample

Coat 96-well ELISPOT plate
with anti-cytokine capture antibody (e.g., anti-IFN-γ)

Wash plate to remove
unbound antibody

Add PBMCs to wells

Stimulate cells with
HCV Peptide (257-266)

(10-20 µg/mL)

Include Positive (e.g., PHA)
and Negative (medium only)

Controls

Incubate plate at 37°C, 5% CO2
for 18-24 hours

Lyse cells and wash plate

Add biotinylated anti-cytokine
detection antibody

Incubate and wash

Add enzyme conjugate
(e.g., Streptavidin-HRP)

Incubate and wash

Add substrate to develop spots

Stop reaction by washing with water

Analyze plate on an
ELISPOT reader

End: Quantify spot-forming cells (SFCs)

Click to download full resolution via product page

Caption: Workflow for an ELISPOT assay using HCV Peptide (257-266).
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Logical Relationship: Reconstitution and Dilution
Strategy

Lyophilized HCV Peptide (257-266)

Reconstitute in DMSO
(1-40 mg/mL)

Stock Solution
(-20°C to -80°C storage)

Intermediate Dilution
in RPMI 1640 or dH2O
(300 µg/mL - 1 mg/mL)

Final Working Solution
in Cell Culture Medium

(10-20 µg/mL)

Use in Cellular Assay
(e.g., ELISPOT, CTL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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